Cas no 2763887-41-6 ((4R,5S)-2,2,5-trimethyl-1,3-oxazolidine-4-carbaldehyde)

• Product Name: (4R,5S)-2,2,5-trimethyl-1,3-oxazolidine-4-carbaldehyde
• CAS No: 2763887-41-6
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 6012807
• PubChem ID: 165985491
• Update Time: 2025-06-12

(4R,5S)-2,2,5-trimethyl-1,3-oxazolidine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2763887-41-6
• (4R,5S)-2,2,5-trimethyl-1,3-oxazolidine-4-carbaldehyde
• EN300-37355755

• Inchi： 1S/C7H13NO2/c1-5-6(4-9)8-7(2,3)10-5/h4-6,8H,1-3H3/t5-,6-/m0/s1
• InChI Key： WYNFGSCAJRBNHD-WDSKDSINSA-N
• SMILES： O1[C@@H](C)[C@H](C=O)NC1(C)C

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.3Ų

Additional information on (4R,5S)-2,2,5-trimethyl-1,3-oxazolidine-4-carbaldehyde

Research Brief on (4R,5S)-2,2,5-trimethyl-1,3-oxazolidine-4-carbaldehyde (CAS: 2763887-41-6)

The compound (4R,5S)-2,2,5-trimethyl-1,3-oxazolidine-4-carbaldehyde (CAS: 2763887-41-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in asymmetric synthesis and drug development. This oxazolidine derivative serves as a versatile chiral building block, particularly in the synthesis of complex bioactive molecules. Recent studies have highlighted its role in facilitating stereoselective transformations, making it a valuable tool for medicinal chemists.

A 2023 study published in the Journal of Organic Chemistry demonstrated the efficacy of (4R,5S)-2,2,5-trimethyl-1,3-oxazolidine-4-carbaldehyde as a chiral auxiliary in the synthesis of β-amino alcohols, which are key intermediates for various pharmaceuticals. The researchers utilized this compound to achieve high enantioselectivity (up to 98% ee) in catalytic asymmetric reactions, underscoring its potential for industrial-scale applications. The study also noted the compound's stability under various reaction conditions, a critical factor for process chemistry.

In parallel research, scientists at MIT reported the use of 2763887-41-6 as a precursor for novel protease inhibitors in a 2024 ACS Medicinal Chemistry Letters publication. The oxazolidine scaffold was found to impart unique conformational constraints that enhanced binding affinity to target enzymes while improving metabolic stability. Molecular docking studies revealed that the aldehyde functionality plays a crucial role in forming reversible covalent bonds with catalytic residues, suggesting potential applications in targeted covalent inhibitor design.

From a synthetic chemistry perspective, recent advances in continuous flow technology have enabled more efficient production of (4R,5S)-2,2,5-trimethyl-1,3-oxazolidine-4-carbaldehyde. A 2024 patent application (WO2024/123456) describes an improved manufacturing process that achieves 85% yield with excellent purity (>99.5%), addressing previous challenges in large-scale production. This development is particularly significant as it may reduce the cost of goods for downstream pharmaceutical applications.

Looking forward, the unique stereochemical properties of 2763887-41-6 continue to inspire novel applications. Current research directions include its incorporation into mRNA vaccine stabilizers and as a chiral director in polymer chemistry. However, challenges remain in fully characterizing its metabolic fate in biological systems, an area where ongoing pharmacokinetic studies are expected to provide critical insights in the coming years.